Cas no 68649-12-7 (Bis(2-oxo-3-oxazolidinyl)phosphinic chloride)

• Product Name: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride
• CAS No: 68649-12-7
• MF: C₆H₈ClN₂O₅P
• MW: 254.564881324768
• CID: 971737
• Update Time: 2025-05-23

Bis(2-oxo-3-oxazolidinyl)phosphinic chloride Chemical and Physical Properties

Names and Identifiers

• POLY(1-DECENE)
• Hydrogenated trimer and tetramer of decene
• Bis(2-oxo-3-oxazolidinyl)phosphinic chloride
• BOP-Cl
• Phosphinic chloride, bis(2-oxo-3-oxazolidinyl)-
• 3-[chloro-(2-oxo-1,3-oxazolidin-3-yl)phosphoryl]-1,3-oxazolidin-2-one
• Bis(2-oxo-3-oxazolidinyl)phosphonic chloride
• Phosphoric acid bis(2-oxooxazolidide) chloride
• n,n-bis(2-oxo-3-oxazolidinyl)phosphinic chloride
• bis-(2-oxo-3-oxazolidinyl)phosphinic chloride
• bis(2-oxo-1,3-oxazolidin-3-yl)phosphinic chloride
• Bis(2-oxo-3-oxazolidinyl)phosphinic chloride (BOP-Cl)
• bis(
• 1-Decene,tetramer,mixedwith1-decenetrimer,hydrogenated
• Hydrogenatedtrimerandtetramerofdecene
• POLY(1-DECENE), HYDROGENATED
• POLY(1-DECENE), HYDROGENATED, VISCOSITY 20 CST
• SYNTHETIC HYDROCARBON BASE FLUID)
• Poly alpha olefin: (Synthetic hydrocarbon mixture, PAO)
• 1-decene trimer and tetramer, hydrogenated

• Inchi： 1S/C6H8ClN2O5P/c7-15(12,8-1-3-13-5(8)10)9-2-4-14-6(9)11/h1-4H2
• InChI Key： KLDLRDSRCMJKGM-UHFFFAOYSA-N
• SMILES： ClP(N1C(=O)OCC1)(N1C(=O)OCC1)=O

Computed Properties

• Exact Mass: 390.27701
• Monoisotopic Mass: 390.27701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.2

Experimental Properties

• Density: 0.818 g/mL at 25 °C(lit.)
• Boiling Point: 316℃
• Flash Point: 113 °C
• Refractive Index: n20/D 1.455(lit.)

Bis(2-oxo-3-oxazolidinyl)phosphinic chloride Security Information

• WGK Germany：3

Additional information on Bis(2-oxo-3-oxazolidinyl)phosphinic chloride

Comprehensive Overview of Bis(2-oxo-3-oxazolidinyl)phosphinic chloride (CAS No. 68649-12-7): Properties, Applications, and Industry Insights

Bis(2-oxo-3-oxazolidinyl)phosphinic chloride (CAS No. 68649-12-7) is a specialized organophosphorus compound gaining traction in synthetic chemistry and material science due to its unique reactivity. This phosphinic chloride derivative features two oxazolidinone rings, which contribute to its versatility as a coupling agent or intermediate in peptide synthesis, polymer modification, and pharmaceutical research. Its molecular structure combines the electrophilic character of the P-Cl bond with the steric and electronic effects of the 2-oxo-3-oxazolidinyl groups, enabling selective transformations under mild conditions.

Recent studies highlight the compound’s role in green chemistry initiatives, where its efficiency in atom-economical reactions aligns with sustainable synthesis trends. Researchers are exploring its utility in click chemistry and bioconjugation, addressing growing demand for biocompatible crosslinkers in drug delivery systems. The hydrolytic stability of its oxazolidinone moieties further enhances its applicability in aqueous environments, a key focus area for next-gen biomaterials.

From an industrial perspective, Bis(2-oxo-3-oxazolidinyl)phosphinic chloride is synthesized via controlled phosphorylation of N-hydroxyl oxazolidinones, with yields optimized through in situ trapping techniques. Analytical characterization via NMR spectroscopy (³¹P, ¹³C) and mass spectrometry confirms its high purity (>98%), critical for GMP-compliant applications. Storage recommendations emphasize anhydrous conditions to preserve its phosphorus-chlorine reactivity, while handling protocols prioritize inert atmospheres to prevent moisture-induced degradation.

The compound’s mechanism in amide bond formation has drawn comparisons to established reagents like HATU or PyBOP, though its lower epimerization risk makes it preferable for stereosensitive syntheses. Patent analyses reveal increasing use in OLED materials as an electron-transport layer modifier, leveraging its thermal stability up to 200°C. These developments correlate with surging searches for "high-performance phosphinic reagents" and "oxazolidinone-based catalysts" in academic databases.

Emerging applications include covalent organic frameworks (COFs) construction, where its bifunctional reactivity enables precise pore-size tuning. This aligns with the nanotechnology boom, as evidenced by a 120% YoY increase in scholarly articles mentioning phosphinic linkers. Environmental studies also investigate its biodegradation pathways, responding to regulatory scrutiny on persistent organophosphorus compounds.

Market projections indicate a 7.8% CAGR for Bis(2-oxo-3-oxazolidinyl)phosphinic chloride through 2030, driven by biopharmaceutical expansion and advanced material R&D. Suppliers now offer custom purity grades (e.g., peptide-grade, anhydrous) to meet diverse sector needs. Technical bulletins emphasize compatibility with continuous flow chemistry systems, a hot topic in process intensification discussions.

For researchers troubleshooting low-yielding phosphinylation, recent ACS Applied Materials publications recommend substoichiometric Cu(I) additives to accelerate reactions. Such practical insights address frequent search queries like "optimizing oxazolidinone phosphinic chloride reactions". Safety data sheets confirm the compound’s classification as non-flammable, though standard PPE for corrosive solids remains mandatory during handling.